(2-Oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethoxy)acetic acid

• Molecular Formula: C11H10F3NO4
• Molecular Weight: 277.2 g/mol
• IUPAC Name: 2-[2-oxo-2-[3-(trifluoromethyl)anilino]ethoxy]acetic acid
• InChI: InChI=1S/C11H10F3NO4/c12-11(13,14)7-2-1-3-8(4-7)15-9(16)5-19-6-10(17)18/h1-4H,5-6H2,(H,15,16)(H,17,18)
• InChI Key: QCXAQOMVYZXPRR-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NC(=O)COCC(=O)O)C(F)(F)F

Description

(2-Oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethoxy)acetic acid, also known as TFEAA, is a chemical compound with potential applications in the field of medicine and biochemistry. TFEAA is a derivative of glycine and has a trifluoromethylphenyl group attached to the nitrogen atom. This compound has been studied for its potential as an inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4), which is involved in the regulation of blood glucose levels.

Mechanism of Action

(2-Oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethoxy)acetic acid inhibits DPP-4 by binding to the active site of the enzyme and preventing it from cleaving GLP-1. This leads to an increase in the levels of GLP-1, which in turn stimulates insulin secretion and reduces blood glucose levels.
Biochemical and Physiological Effects:
(2-Oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethoxy)acetic acid has been shown to be effective in reducing blood glucose levels in animal models of diabetes. It has also been shown to improve insulin sensitivity and glucose tolerance. (2-Oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethoxy)acetic acid has been found to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

(2-Oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethoxy)acetic acid is a relatively simple compound to synthesize and has been shown to be effective in inhibiting DPP-4. However, further studies are needed to determine its efficacy and safety in humans. Additionally, (2-Oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethoxy)acetic acid may have limitations in terms of its bioavailability and pharmacokinetics, which may need to be addressed in future studies.

Future Directions

There are several potential future directions for research on (2-Oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethoxy)acetic acid. One area of interest is the development of (2-Oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethoxy)acetic acid analogs with improved pharmacokinetic properties. Another area of research is the investigation of the potential of (2-Oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethoxy)acetic acid as a treatment for other diseases, such as cancer and inflammation. Additionally, further studies are needed to determine the safety and efficacy of (2-Oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethoxy)acetic acid in humans, which could lead to its development as a new class of antidiabetic drugs.

Synthesis Methods

The synthesis of (2-Oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethoxy)acetic acid involves the reaction of glycine ethyl ester with 3-(trifluoromethyl)aniline in the presence of a base such as sodium hydride or potassium tert-butoxide. The resulting product is then hydrolyzed with hydrochloric acid to obtain (2-Oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethoxy)acetic acid in high yield.

Scientific Research Applications

(2-Oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethoxy)acetic acid has been studied for its potential as an inhibitor of DPP-4, which is a target for the treatment of type 2 diabetes. DPP-4 inhibitors work by increasing the levels of the hormone GLP-1, which stimulates insulin secretion and reduces blood glucose levels. (2-Oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethoxy)acetic acid has been shown to be a potent inhibitor of DPP-4 and has the potential to be developed into a new class of antidiabetic drugs.